Cas no 1866602-37-0 (benzyl N-(2-bromo-4,6-difluorophenyl)carbamate)

• Product Name: benzyl N-(2-bromo-4,6-difluorophenyl)carbamate
• CAS No: 1866602-37-0
• MF: C₁₄H₁₀BrF₂NO₂
• MW: 342.135509967804
• CID: 6151991
• PubChem ID: 129911294
• Update Time: 2025-06-11

benzyl N-(2-bromo-4,6-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7080705
• benzyl N-(2-bromo-4,6-difluorophenyl)carbamate
• 1866602-37-0

• Inchi： 1S/C14H10BrF2NO2/c15-11-6-10(16)7-12(17)13(11)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
• InChI Key： VOWOEXCNUQKEKV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(=O)OCC1C=CC=CC=1)F)F

Computed Properties

• Exact Mass: 340.98630g/mol
• Monoisotopic Mass: 340.98630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-bromo-4,6-difluorophenyl)carbamate

Comprehensive Overview of Benzyl N-(2-bromo-4,6-difluorophenyl)carbamate (CAS No. 1866602-37-0)

Benzyl N-(2-bromo-4,6-difluorophenyl)carbamate (CAS No. 1866602-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitutions, serves as a critical intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural versatility and reactivity. The presence of halogen atoms in its aromatic ring makes it a valuable building block for designing molecules with enhanced biological activity.

In recent years, the demand for halogenated carbamates like Benzyl N-(2-bromo-4,6-difluorophenyl)carbamate has surged due to their role in developing targeted therapies and crop protection agents. The compound’s ability to undergo selective reactions, such as Suzuki coupling or nucleophilic aromatic substitution, makes it a favorite among synthetic chemists. Moreover, its stability under various conditions ensures its utility in multi-step synthetic routes, aligning with the growing trend of green chemistry and sustainable synthesis.

One of the most frequently asked questions about CAS No. 1866602-37-0 revolves around its solubility and handling precautions. While the compound is generally soluble in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), it requires careful storage away from moisture and light to maintain its integrity. This aligns with the broader industry focus on chemical stability and long-term storage solutions, which are critical for ensuring reproducible results in research and development.

The synthesis of Benzyl N-(2-bromo-4,6-difluorophenyl)carbamate typically involves the reaction of 2-bromo-4,6-difluoroaniline with benzyl chloroformate in the presence of a base. This method highlights the compound’s role in amide bond formation, a cornerstone of modern medicinal chemistry. Recent advancements in flow chemistry and catalysis have further optimized its production, reducing waste and improving yields—a topic of high interest in process chemistry forums.

From an analytical perspective, Benzyl N-(2-bromo-4,6-difluorophenyl)carbamate is often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, addressing the industry’s emphasis on quality control and regulatory compliance. The compound’s mass spectrometry profile is also well-documented, aiding in its identification and quantification in complex mixtures.

In the context of drug discovery, CAS No. 1866602-37-0 has been explored as a precursor for kinase inhibitors and antibacterial agents. Its difluorophenyl moiety is particularly noteworthy, as fluorinated compounds are increasingly prevalent in FDA-approved drugs due to their enhanced metabolic stability and bioavailability. This ties into the broader discussion on fluorine in medicinal chemistry, a hot topic in scientific literature and conferences.

Another area of interest is the compound’s potential in material science. Its aromatic and halogen-rich structure makes it a candidate for designing advanced polymers and liquid crystals. Researchers are investigating its incorporation into photoactive materials, which could have applications in optoelectronics and sensors. This interdisciplinary appeal underscores the versatility of Benzyl N-(2-bromo-4,6-difluorophenyl)carbamate beyond traditional chemical synthesis.

As the scientific community continues to explore sustainable synthetic routes, the environmental impact of producing compounds like Benzyl N-(2-bromo-4,6-difluorophenyl)carbamate has come under scrutiny. Innovations such as microwave-assisted synthesis and biocatalysis are being evaluated to minimize energy consumption and hazardous byproducts. These efforts resonate with the global push toward green manufacturing and circular economy principles.

In summary, Benzyl N-(2-bromo-4,6-difluorophenyl)carbamate (CAS No. 1866602-37-0) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern chemistry. Whether you’re investigating its synthetic pathways, biological activity, or industrial applications, this compound offers a wealth of opportunities for innovation and discovery.